Cas no 22246-75-9 (1,2,3,4,5,6-hexahydro-1-benzazocin-2-one)

• Product Name: 1,2,3,4,5,6-hexahydro-1-benzazocin-2-one
• CAS No: 22246-75-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD00024152
• CID: 1408186
• PubChem ID: 12433953
• Update Time: 2025-10-30

1,2,3,4,5,6-hexahydro-1-benzazocin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzazocin-2(1H)-one, 3,4,5,6-tetrahydro-
• 3,4,5,6-tetrahydro-1H-1-benzazocin-2-one
• DTXSID50498130
• 3,4,5,6-TETRAHYDROBENZO[B]AZOCIN-2(1H)-ONE
• 1,2,3,4,5,6-HEXAHYDRO-1-BENZAZOCIN-2-ONE
• LROOVTDSEGKMHC-UHFFFAOYSA-N
• AKOS033862581
• Z1255423561
• tetrahydrobenzazocinone
• AB01426
• 22246-75-9
• 3,4,5,6-tetrahydro-1H-benzo[b]azocin-2-one
• 3,4,5,6-tetrahydro-1-benzazocin-2(1H)-one
• EN300-253419
• SCHEMBL2138422
• 1,2,3,4,5,6-hexahydro-1-benzazocin-2-one

• MDL： MFCD00024152
• Inchi： 1S/C11H13NO/c13-11-8-4-2-6-9-5-1-3-7-10(9)12-11/h1,3,5,7H,2,4,6,8H2,(H,12,13)
• InChI Key： LROOVTDSEGKMHC-UHFFFAOYSA-N
• SMILES： O=C1CCCCC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 1,2,3,4,5,6-hexahydro-1-benzazocin-2-one

1,2,3,4,5,6-Hexahydro-1-benzazocin-2-one: A Comprehensive Overview

The compound with CAS No. 22246-75-9, commonly referred to as 1,2,3,4,5,6-hexahydro-1-benzazocin-2-one, is a fascinating molecule with significant applications in various fields of organic chemistry. This compound belongs to the class of benzazepines and is known for its unique structural features and versatile chemical properties. In recent years, there has been a growing interest in this compound due to its potential in drug discovery and materials science.

1-Benzazocin-2-one derivatives have been extensively studied for their ability to act as templates in the synthesis of complex molecular architectures. The six-membered ring system in hexahydro-1-benzazocin-2-one provides a rigid framework that can be further functionalized to explore new chemical space. Recent studies have highlighted the role of this compound in the development of bioactive molecules with potential applications in the pharmaceutical industry.

The synthesis of 1,2,3,4,5,6-hexahydro-1-benzazocin-2-one involves a multi-step process that typically begins with the preparation of a suitable benzene derivative. The key steps include Friedel-Crafts alkylation and subsequent hydrogenation to achieve the fully saturated structure. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for further studies.

In terms of applications, hexahydro-1-benzazocin-2-one has shown promise in the field of medicinal chemistry. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing drug-like molecules. Recent research has focused on its use as a scaffold for developing inhibitors of various enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of kinases and G-protein coupled receptors (GPCRs), which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The structural versatility of 1-benzazocin-2-one also extends to its use in materials science. Its rigid framework and conjugated system make it a potential candidate for applications in organic electronics. Researchers have explored its use as a building block for constructing π-conjugated polymers with tailored electronic properties. These polymers could find applications in flexible electronics, light-emitting diodes (LEDs), and photovoltaic devices.

From an environmental perspective, there is increasing interest in understanding the biodegradation pathways of hexahydro-1-benzazocin-2-one and its derivatives. Studies have shown that certain microorganisms can metabolize these compounds under specific conditions, suggesting their potential for use in bioremediation strategies. This aspect is particularly relevant given the growing emphasis on sustainable chemistry and green technologies.

In conclusion, 1,2,3,4,5,6-hexahydro-1-benzazocin-2-one (CAS No. 22246-75-9) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers in drug discovery and materials science. As ongoing research continues to uncover new insights into its potential uses and mechanisms of action